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Compound of Interest

Compound Name: 2-(2-Methoxyphenoxy)acetic acid

Cat. No.: B155855 Get Quote

(o-Methoxyphenoxy)acetic acid, also known as guaiacoxyacetic acid, is a phenoxyacetic acid

derivative with demonstrated biological activity, primarily investigated for its effects on plant

systems. This technical guide provides an in-depth analysis of its phytotoxic, cytotoxic, and

genotoxic properties, intended for researchers, scientists, and professionals in drug

development and agricultural sciences.

Core Biological Activities
(o-Methoxyphenoxy)acetic acid exhibits significant herbicidal properties, acting as a phytotoxic,

cytotoxic, and genotoxic agent in plants. Its mechanism of action is analogous to that of auxin-

mimicking herbicides, which disrupt normal plant growth processes.

Phytotoxicity
The compound demonstrates notable phytotoxicity, affecting key developmental stages of

plants, including germination and seedling growth. Studies on model plant species such as

lettuce (Lactuca sativa) and sorghum (Sorghum bicolor) have revealed its inhibitory effects. At

a concentration of 3 mmol L-1, (o-Methoxyphenoxy)acetic acid has been shown to significantly

impact germination rates, germination speed index (GSI), and both root and aerial growth.[1]

Sorghum has been observed to be more sensitive to guaiacoxyacetic acid, with inhibition of

germination, GSI, and root growth at a concentration of 0.75 mmol L-1.[1]

Cytotoxicity
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The cytotoxic effects of (o-Methoxyphenoxy)acetic acid are evident through its impact on the

mitotic index (MI) of plant cells. In meristematic cells of lettuce roots, treatment with this

compound led to a significant reduction in the MI.[1][2] This indicates an inhibition of cell

division, which is a key factor in its overall growth-inhibiting properties.

Genotoxicity
Genotoxic potential has also been identified. The compound induces chromosomal and nuclear

alterations in plant cells. An increase in chromosomal abnormalities and nuclear alterations has

been observed in lettuce root cells following treatment.[1][2]

Quantitative Data Summary
The following tables summarize the quantitative data from studies on the biological activity of

(o-Methoxyphenoxy)acetic acid.

Table 1: Phytotoxic Effects on Lactuca sativa and Sorghum bicolor

Parameter
Concentration
(mmol L-1)

Effect on Lactuca
sativa

Effect on Sorghum
bicolor

Germination 3 Inhibition Inhibition

0.75 - 38.05% inhibition[1]

Germination Speed

Index (GSI)
3 Inhibition Inhibition

0.75 - 66.91% inhibition[1]

Root Growth 3 Inhibition Inhibition

0.75 - 71.98% inhibition[1]

Aerial Growth 3 Inhibition Inhibition

Table 2: Cytotoxic and Genotoxic Effects on Lactuca sativa Meristematic Cells*
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Parameter Concentration (mmol L-1) Observation

Mitotic Index (MI) 1.5 28.53% reduction[2]

Nuclear Alterations (NA) 1.5
~8-fold increase compared to

negative control[2]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the evaluation of (o-

Methoxyphenoxy)acetic acid's biological activity.

Synthesis of (o-Methoxyphenoxy)acetic Acid
(o-Methoxyphenoxy)acetic acid can be synthesized from guaiacol.[1][2] The synthesis involves

the addition of a -CH2COOH group, similar to the process for creating other phenoxyacetic acid

herbicides.[1][2]

Phytotoxicity Assay
This assay evaluates the effect of the compound on seed germination and seedling

development.

Test Species:Lactuca sativa (lettuce) and Sorghum bicolor (sorghum) seeds are utilized.[1]

[3]

Treatment Application: Seeds are directly exposed to various concentrations of (o-

Methoxyphenoxy)acetic acid.[3]

Parameters Measured:

Percentage of Germination: The number of germinated seeds is counted and expressed

as a percentage of the total seeds.[1]

Germination Speed Index (GSI): Calculated based on the number of germinated seeds at

different time points.[1]

Root Growth: The length of the primary root is measured after a set period.[1]
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Aerial Growth: The length of the shoot is measured.[1]

Controls: A negative control (e.g., water or solvent) and a positive control (e.g., a known

herbicide like 2,4-D) are included for comparison.[1]

Cytotoxicity and Genotoxicity Assay
This assay assesses the impact of the compound on cell division and genetic material.

Test System: Meristematic cells from the roots of Lactuca sativa are used.[1][3]

Exposure: Roots are exposed to different concentrations of (o-Methoxyphenoxy)acetic acid.

[3]

Microscopic Analysis:

Mitotic Index (MI): The number of cells in mitosis is counted relative to the total number of

cells observed to determine the rate of cell division.[1]

Chromosomal Alterations (CA): The frequency and types of chromosomal abnormalities

(e.g., bridges, fragments) are recorded.[1]

Nuclear Alterations (NA): The presence of nuclear abnormalities is quantified.[1]

Statistical Analysis: Data are analyzed using appropriate statistical tests (e.g., ANOVA

followed by Dunnett's test) to compare treated groups with controls.[3]

Visualizations
Signaling Pathway
(o-Methoxyphenoxy)acetic acid, as a phenoxyacetic acid derivative, is believed to act as a

synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA).[2][4] This leads to a

cascade of events that disrupt normal plant growth and development, ultimately causing cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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